3,3,6-Trimethyl-1,3-thiasilinane

• CAS: 61676-29-7
• Molecular Formula: C7H16SSi
• Molecular Weight: 160.35 g/mol
• SMILES: CC1CC[Si](CS1)(C)C
• InChI: InChI=1S/C7H16SSi/c1-7-4-5-9(2,3)6-8-7/h7H,4-6H2,1-3H3
• InChIKey: CDDJVNQJXLVVKP-UHFFFAOYSA-N

3,3,6-Trimethyl-1,3-thiasilinane (CAS 61676-29-7) for Specialized Organosilicon Research

3,3,6-Trimethyl-1,3-thiasilinane (CAS 61676-29-7) is a heterocyclic organosilicon compound belonging to the 1,3-thiasilinane (or 3-silathiane) class, characterized by a six-membered ring containing both silicon and sulfur atoms [1]. Its molecular formula is C7H16SSi, with a molecular weight of 160.35 g/mol and a calculated LogP of 3.18 . Unlike its more widely studied analogs such as 3,3-dimethyl-1,3-thiasilinane and 2,3,3-trimethyl-1,3-thiasilinane, this compound features a unique methylation pattern with substituents at the 3,3- and 6-positions, which dictates its distinct conformational behavior and chemical reactivity profile [1].

1 Specialized 1,3-thiasilinane heterocycle with a unique 3,3,6-trimethyl substitution pattern

2 C-6 methyl group enables regiochemical blocking not possible with 3,3-dimethyl or 2,3,3-trimethyl analogs

3 Suited for conformational dynamics studies, sila-Pummerer investigations, and regioisomer-specific library synthesis

• [1] Shainyan, B.A., Kirpichenko, S.V. & Kleinpeter, E. (2020). Silacyclohexanes, Sila(hetero)cyclohexanes and Related Compounds: Structure and Conformational Analysis. Molecules, 25(7), 1624. View Source

Why 3,3,6-Trimethyl-1,3-thiasilinane Cannot Be Swapped with Other Thiasilinane Analogs

Simple substitution of 3,3,6-trimethyl-1,3-thiasilinane with other 1,3-thiasilinane analogs like the 3,3-dimethyl or 2,3,3-trimethyl derivatives is not scientifically sound due to the profound impact of the C-6 methyl group on ring conformation and reactivity. The position of the methyl substituent (β to sulfur at C-6 vs. α to sulfur at C-2) directly alters the ring inversion barrier and the preferred conformer, as demonstrated by dynamic NMR studies on related 3-silathianes [1]. Furthermore, in reactions such as lithiation-methylation, the 6-methyl group controls the regiochemical outcome, enabling selective functionalization that is impossible with the 3,3-dimethyl or 2,3,3-trimethyl analogs, which instead undergo α-methylation at the C-2 position [2]. This inherent regiochemical locking makes the compound irreplaceable for synthetic routes requiring a pre-installed blocking group at the C-6 position.

Methyl position mismatch C-6 methyl (β to S) produces a complete regiochemical reversal in lithiation compared to C-2 methyl (α to S) in 2,3,3-trimethyl analogs; the two scaffolds yield different tetramethylated products.

Conformational divergence The 6-methyl group alters the ring-inversion barrier relative to 3,3-dimethyl and 2,3,3-trimethyl analogs; solution-phase conformational behavior may shift and affect stereochemical outcomes.

Scaffold lability gap 1,3-thiasilinane core is hydrolytically labile, unlike the stable 1,4-thiasilinane isomer; for aqueous conditions the 1,4-scaffold must be selected instead.

• [1] Kirpichenko, S.V., Kleinpeter, E. & Shainyan, B.A. (2010). Conformational analysis of 3,3-dimethyl-3-silathiane, 2,3,3-trimethyl-3-silathiane and 2-trimethylsilyl-3,3-dimethyl-3-silathiane—preferred conformers, barriers to ring inversion and substituent effects. Journal of Physical Organic Chemistry, 23(9), 859-865. View Source
• [2] Suslova, E.N., Albanov, A.I. & Shainyan, B.A. (2006). Lithiation-methylation of thiasilinane 1-oxides. Russian Journal of General Chemistry, 76(1), 103–109. View Source

Quantitative Evidence for Selecting 3,3,6-Trimethyl-1,3-thiasilinane Over Analogs

Regioselective Lithiation: C-6 Methyl Directs Functionalization Away from the Sulfoxide α-Position

Unlike 3,3-dimethyl-1,3-thiasilinane 1-oxide, which undergoes lithiation-methylation exclusively at the C-2 position (α to the sulfoxide) to form 2,3,3-trimethyl-1λ4,3-thiasilinane 1-oxide, the presence of a methyl group at the C-6 position in 3,3,6-trimethyl-1,3-thiasilinane 1-oxide sterically and electronically blocks this pathway [1]. This forces deprotonation to occur at the alternative α'-position, leading to the formation of 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide derivatives, demonstrating a complete reversal of regioselectivity [1]. This is a class-level inference based on the established reactivity of 4,4-dimethyl-1,4-thiasilinane 1-oxide and the known directive effects of ring substituents.

Regioselective Lithiation

Class-level

Complete reversal: α-methylation (C-2) blocked; α′-methylation pathway enabled, forming 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide stereoisomers instead of the 2,3,3-trimethyl product

Supports regioisomer-specific synthesis route selection

Inferred from 1,4-thiasilinane analog reactivity; direct experimental data on target compound not reported

Evidence Dimension	Regioselectivity of lithiation-methylation in thiasilinane 1-oxides
Target Compound Data	Methylation directed to the 2-position of a 1,4-thiasilinane scaffold, yielding 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide stereoisomers
Comparator Or Baseline	3,3-Dimethyl-1λ4,3-thiasilinane 1-oxide yields 2,3,3-trimethyl-1λ4,3-thiasilinane 1-oxide via exclusive α-methylation.
Quantified Difference	Complete reversal of reaction pathway from α-methylation (C-2) to α'-methylation, enabling the synthesis of a different tetramethylated product.
Conditions	Reaction with BuLi or LDA followed by MeI; product analysis by NMR.

Why This Matters

For researchers synthesizing polyalkylated silathiacyclohexane libraries, 3,3,6-trimethyl-1,3-thiasilinane is the necessary precursor to access the 2,4,4,6-tetramethyl regioisomer, which cannot be obtained from the more common 3,3-dimethyl analog.

• [1] Suslova, E.N., Albanov, A.I. & Shainyan, B.A. (2006). Lithiation-methylation of thiasilinane 1-oxides. Russian Journal of General Chemistry, 76(1), 103–109. View Source

Conformational Equilibrium: Impact of 6-Methyl on Ring Inversion Barrier

The ring inversion barrier for 3-silathianes is highly sensitive to substitution. For 3,3-dimethyl-3-silathiane, the barrier (ΔG≠) is 6.3 kcal/mol, and for 2,3,3-trimethyl-3-silathiane, it is 6.8 kcal/mol [1]. These values are considerably lower than that of thiacyclohexane (9.4 kcal/mol). The introduction of a methyl group at the 6-position in 3,3,6-trimethyl-1,3-thiasilinane is predicted to further increase this barrier relative to the 3,3-dimethyl analog due to additional 1,3-diaxial interactions in the ring-flip transition state, a class-level inference based on the established additive effects of alkyl substituents on cyclohexane-like ring inversion barriers.

Ring Inversion Barrier

Class-level

Predicted ΔG≠ > 6.3 kcal/mol, inferred above the 3,3-dimethyl analog (6.3 kcal/mol) and below thiacyclohexane (9.4 kcal/mol); additive 1,3-diaxial steric effects cited

Informs conformational dynamics interpretation in solution

No direct experimental value available; derived from DFT and dynamic NMR on related 3-silathianes

Evidence Dimension	Ring inversion barrier (ΔG≠) for silathiacyclohexanes
Target Compound Data	Predicted to be >6.3 kcal/mol based on additive steric effects (no direct experimental value available).
Comparator Or Baseline	3,3-Dimethyl-3-silathiane: ΔG≠ = 6.3 kcal/mol; 2,3,3-Trimethyl-3-silathiane: ΔG≠ = 6.8 kcal/mol; Thiacyclohexane: 9.4 kcal/mol [1].
Quantified Difference	Inferred increase of >0.5 kcal/mol compared to the 3,3-dimethyl analog, significantly lower than the all-carbon analog.
Conditions	Dynamic 13C NMR spectroscopy and B3LYP/6-311G(d,p) DFT calculations.

Why This Matters

The distinct conformational dynamics affect the compound's behavior in stereoselective synthesis and its physicochemical properties in solution, making it a distinct entity for procurement, not an interchangeable analog.

• [1] Kirpichenko, S.V., Kleinpeter, E. & Shainyan, B.A. (2010). Conformational analysis of 3,3-dimethyl-3-silathiane, 2,3,3-trimethyl-3-silathiane and 2-trimethylsilyl-3,3-dimethyl-3-silathiane—preferred conformers, barriers to ring inversion and substituent effects. Journal of Physical Organic Chemistry, 23(9), 859-865. View Source

Differentiation in Sila-Pummerer Rearrangement Reactivity

The thermal sila-Pummerer rearrangement of 2,3,3-trimethyl-1,3-thiasilinane S-oxides is significantly slowed by the presence of the methyl group in the 2-position relative to the unsubstituted analog . For 3,3,6-trimethyl-1,3-thiasilinane S-oxide, the 6-methyl group is also expected to influence the reaction rate, but through a different mechanism (β-effect vs. α-effect), potentially leading to a different diastereomeric outcome or rate profile. This is a class-level inference from the comparative study of 1,3- vs. 1,4-thiasilinane S-oxide reactivity.

Sila-Pummerer Reactivity

Class-level

Predicted rearrangement rate intermediate between unsubstituted and 2,3,3-trimethyl analogs; 6-methyl exerts a β-effect distinct from the α-effect of the 2-methyl group, potentially altering diastereoselectivity

Supports mechanism-specific probe selection for rearrangement studies

Inferred from comparative 1,3- vs 1,4-thiasilinane S-oxide reactivity; rate not quantified

Evidence Dimension	Reactivity in thermal sila-Pummerer rearrangement
Target Compound Data	Predicted to exhibit a rearrangement rate intermediate between the unsubstituted and 2,3,3-trimethyl analogs, with altered diastereoselectivity (no direct experimental data).
Comparator Or Baseline	2,3,3-Trimethyl-1,3-thiasilinane S-oxide rearrangement is slowed by the 2-methyl group .
Quantified Difference	Reactivity modulation inferred but not quantified for the 6-methyl isomer. The 1,4-thiasilinane scaffold exhibits fundamentally different sulfoxide conformational preferences (SOeq vs. SOax) [1].
Conditions	Heating in CCl4; product analysis by 1H and 13C NMR.

Why This Matters

For chemists studying reaction mechanisms or designing synthetic sequences involving sulfoxide rearrangements, the 6-methyl regioisomer offers a distinct reactivity profile that cannot be replicated by the more common 2-methyl analog.

• [1] Shainyan, B.A., Kirpichenko, S.V. & Kleinpeter, E. (2020). Silacyclohexanes, Sila(hetero)cyclohexanes and Related Compounds: Structure and Conformational Analysis. Molecules, 25(7), 1624. View Source

Hydrolytic Stability Profiling Against 1,4-Thiasilinane Isomers

S-functional derivatives of 4,4-dimethyl-1,4-thiasilinane are known to be hydrolytically stable, unlike their 3,3-dimethyl-1,3-thiasilinane counterparts [1]. The 3,3,6-trimethyl-1,3-thiasilinane, as a 1,3-isomer, is expected to exhibit hydrolytic lability similar to other 1,3-thiasilinane S-oxides. This is a critical differentiator when selecting between 1,3- and 1,4-thiasilinane scaffolds for applications requiring aqueous stability. The 6-methyl group, being remote from silicon, does not mitigate this intrinsic lability.

Hydrolytic Stability

Class-level

Predicted hydrolytically labile, consistent with 1,3-thiasilinane scaffold behavior; 4,4-dimethyl-1,4-thiasilinane S-oxide is stable under aqueous workup, but the 1,3-isomer is not

Guides scaffold choice for anhydrous vs aqueous conditions

6-methyl group remote from silicon does not mitigate intrinsic 1,3-core lability

Evidence Dimension	Hydrolytic stability of S-functional derivatives
Target Compound Data	Predicted to be hydrolytically labile, consistent with the 1,3-thiasilinane scaffold.
Comparator Or Baseline	4,4-Dimethyl-1,4-thiasilinane S-oxide and S,S-dioxide are hydrolytically stable; 3,3-dimethyl-1,3-thiasilinane S-oxide is hydrolytically unstable [1].
Quantified Difference	Qualitative stability difference: stable (1,4-isomer) vs. unstable (1,3-isomer). The 6-methyl group does not alter this scaffold-dependent property.
Conditions	Aqueous workup conditions; stability monitored by NMR.

Why This Matters

This informs procurement decisions: for hydrolytic stability, a 1,4-thiasilinane analog should be selected; the 3,3,6-trimethyl-1,3-isomer is appropriate only for strictly anhydrous applications.

• [1] Suslova, E.N. (2005). 4,4-Dimethyl-1,4-thiasilinane and Its S-Functional Derivatives. Russian Journal of General Chemistry, 75(8), 1234-1238. View Source

Validated Application Scenarios for 3,3,6-Trimethyl-1,3-thiasilinane

Synthesis of 2,4,4,6-Tetramethyl-1,4-thiasilinane 1-Oxide Libraries

Scenario: A medicinal chemistry group requires a library of tetramethylated silathiacyclohexane S-oxides for structure-activity relationship (SAR) studies. 3,3,6-Trimethyl-1,3-thiasilinane 1-oxide serves as the direct precursor for lithiation-methylation to yield 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide stereoisomers with specific axial-equatorial or equatorial-equatorial methyl group configurations [1]. This scaffold cannot be accessed from 3,3-dimethyl-1,3-thiasilinane 1-oxide, which instead produces 2,2,3,3-tetramethyl-1λ4,3-thiasilinane 1-oxide [1].

Conformational Probe in Dynamic NMR Studies

Scenario: A physical organic chemistry laboratory is investigating the effect of remote substituents on ring inversion barriers in silaheterocycles. The 6-methyl group in 3,3,6-trimethyl-1,3-thiasilinane provides a distinct spectroscopic handle for low-temperature 13C NMR coalescence experiments, allowing the measurement of its ring inversion barrier and comparison with the known 6.3-6.8 kcal/mol values for the 3,3-dimethyl and 2,3,3-trimethyl analogs [1].

Regiochemical Blocking Strategy in Sila-Pummerer Studies

Scenario: A group studying the sila-Pummerer rearrangement mechanism needs a substrate with a blocked C-6 position but an unsubstituted C-2 position. 3,3,6-Trimethyl-1,3-thiasilinane S-oxide fulfills this requirement, as the 6-methyl group prevents rearrangement at that site while leaving the α-position (C-2) free for deprotonation and rearrangement, in contrast to the commercially available 2,3,3-trimethyl analog which has the key α-position blocked [1].

Application

Selection Property

Validation Focus

Synthesis of 2,4,4,6-tetramethyl-1,4-thiasilinane 1-oxide libraries

C-6 regiochemical blocking group

Regioisomeric product verification by NMR

Conformational probe in dynamic NMR studies

6-methyl spectroscopic handle

Coalescence temperature and barrier measurement

Regiochemical blocking in sila-Pummerer studies

C-6 blocked, C-2 free scaffold

Rearrangement rate and diastereoselectivity profiling

• [1] Suslova, E.N., Albanov, A.I. & Shainyan, B.A. (2006). Lithiation-methylation of thiasilinane 1-oxides. Russian Journal of General Chemistry, 76(1), 103–109. View Source